molecular formula C12H8F3NO3 B8748878 5-Methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid

5-Methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid

Cat. No. B8748878
M. Wt: 271.19 g/mol
InChI Key: DGGCVCPDVVYAGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid is a useful research compound. Its molecular formula is C12H8F3NO3 and its molecular weight is 271.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H8F3NO3

Molecular Weight

271.19 g/mol

IUPAC Name

5-methyl-3-[2-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid

InChI

InChI=1S/C12H8F3NO3/c1-6-9(11(17)18)10(16-19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)

InChI Key

DGGCVCPDVVYAGA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)C2=CC=CC=C2C(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

methyl 5-methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylate (6.0 g, 21.03 mmol) was dissolved in methanol (60 mL), added with 3% sodium hydroxide aqueous solution (60 mL), stirred at 30° C. for 7 hours, and vacuum-evaporated so as to remove methanol. The remaining solution was washed with ethyl acetate (20 mL), and the aqueous layer was neutralized by a hydrochloric acid aqueous solution. Then, the produced crystal was filtered, washed with purified water (50 mL), and dried so as to provide a white solid required compound (5.48 g, 20.12 mmol, 96%).
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step Two
Yield
96%

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